Cas no 1891120-67-4 (2-(thiolan-2-yl)prop-2-en-1-amine)

• Product Name: 2-(thiolan-2-yl)prop-2-en-1-amine
• CAS No: 1891120-67-4
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 5984758
• PubChem ID: 117266331
• Update Time: 2025-10-31

2-(thiolan-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-2-yl)prop-2-en-1-amine
• EN300-1777891
• 1891120-67-4

• Inchi： 1S/C7H13NS/c1-6(5-8)7-3-2-4-9-7/h7H,1-5,8H2
• InChI Key： LRUSOCFPJQEASA-UHFFFAOYSA-N
• SMILES： S1CCCC1C(=C)CN

Computed Properties

• Exact Mass: 143.07687059g/mol
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(thiolan-2-yl)prop-2-en-1-amine

Introduction to 2-(thiolan-2-yl)prop-2-en-1-amine (CAS No. 1891120-67-4) in Modern Chemical Biology

2-(thiolan-2-yl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 1891120-67-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a thiolane ring linked to an allylamine moiety, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications. The thiolane moiety, known for its stability and ability to engage in hydrogen bonding, while the allylamine group offers reactivity suitable for further derivatization, making this compound a versatile building block in drug discovery and material science.

The increasing interest in 2-(thiolan-2-yl)prop-2-en-1-amine stems from its potential as a scaffold for developing novel therapeutic agents. Recent studies have highlighted its utility in designing molecules that interact with biological targets, particularly those involved in inflammatory and metabolic pathways. The compound’s ability to modulate enzyme activity and receptor binding has been explored in preclinical models, suggesting its role in addressing multifaceted diseases such as diabetes and cardiovascular disorders.

In the realm of medicinal chemistry, the structural features of CAS no 1891120-67-4 provide a rich platform for synthetic exploration. Researchers have leveraged its dual functionality—hydrogen bond acceptor capability of the thiolane ring and nucleophilic potential of the allylamine group—to create derivatives with enhanced pharmacological properties. For instance, modifications at the allyl position have enabled the synthesis of analogs with improved solubility and bioavailability, critical factors for drug efficacy.

One of the most compelling aspects of thiolan-2-ylprop-2-en-1-amine is its role in modulating protein-protein interactions. The thiolane scaffold has been shown to selectively bind to certain protein domains, thereby disrupting or stabilizing biological processes. This capability is particularly relevant in diseases where aberrant protein-protein interactions are central, such as cancer and neurodegenerative disorders. Preliminary computational studies have identified potential binding pockets within target proteins where this compound could exert its effects.

The chemical biology applications of product name: 2-(thiolan-2-yl)prop-2-en-1-amine extend beyond drug development. Its unique structural motif has been utilized in material science for designing smart polymers and functional materials. The thiolane ring’s ability to undergo reversible covalent bonding has been exploited to create stimuli-responsive materials that can switch between different states upon exposure to external stimuli such as pH or light.

Recent advancements in synthetic methodologies have further expanded the utility of CAS no 1891120-67-4. Transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of diverse substituents at the allyl position, allowing for rapid diversification of the compound library. This has accelerated the discovery process by enabling high-throughput screening of derivatives with tailored properties.

The biocatalytic potential of thiolan-propenamine derivatives has also been explored. Enzymatic modification of this scaffold has led to novel compounds with enhanced metabolic stability and reduced toxicity profiles. Such biocatalytic approaches align with the growing emphasis on green chemistry principles, reducing reliance on harsh chemical conditions and minimizing waste generation.

In conclusion, 2-(thiolan-2-ylylpropenamine (CAS No. 1891120-67) represents a fascinating compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics targeting complex diseases while also serving as a versatile tool in material science and biocatalysis. As research continues to uncover new functionalities and applications, this compound is poised to play an increasingly significant role in advancing scientific understanding and therapeutic interventions.